Cas no 59804-25-0 (Methyl 4-Hydroxy-2-methyl-2H-Thieno2,3-e-1,2-thiazine-3-carboxylic Acid 1,1-Dioxide Ester)

• Product Name: Methyl 4-Hydroxy-2-methyl-2H-Thieno2,3-e-1,2-thiazine-3-carboxylic Acid 1,1-Dioxide Ester
• CAS No: 59804-25-0
• MF: C₉H₉NO₅S₂
• MW: 275.301460027695
• MDL: MFCD08460400
• CID: 57486
• PubChem ID: 54690599
• Update Time: 2025-06-07

Methyl 4-Hydroxy-2-methyl-2H-Thieno2,3-e-1,2-thiazine-3-carboxylic Acid 1,1-Dioxide Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-methyl-2H-thieno[2,3-e][1,2]thiazine-3-carboxylate 1,1-dioxide
• Methyl 2-Methy-4-hydroxy-2H-thiazine-3-carboxylate-1,1-dioxide
• 2-methyl-4-hydroxy-2H-thieno[2,3-E]-1,2-thiazine-3-carboxylate-1,1-dioxide
• Methyl 2-Methyl-4-Hydroxy-2H-Thieno[2,3-e]-1,2-Thiazine-3-Carboxylate-1,1-Dioxide
• FT-0679441
• Methyl 2-methyl-4-hydroxy-2H-thieno[2,3-e]-1,2-thiazine-3-carboxylatelate-1,1-dioxide
• MFCD08460400
• 4-hydroxy-3-methoxycarbonyl-2-methyl-2H-thieno[2,3-e]-1,2-thiazine 1,1-dioxide
• AS-13176
• FT-0652116
• A832478
• CS-0151227
• 3-carbomethoxy-4-hydroxy-2-methyl-2H-thieno[2,3-e]-1,2-thiazine 1,1-dioxide
• 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-hydroxy-2-methyl-,methyl ester, 1,1-dioxide
• Methyl 4-hydroxy-2-methyl-2H-thieno[2,3-e][1,2]-thiazine-3-carboxylate 1,1-dioxide
• methyl 4-hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda~6~-thieno[2,3-e][1,2]thiazine-3-carboxylate
• Tenoxicam Impurity B
• EN300-7420849
• 59804-25-0
• Methyl 4-Hydroxy-2-methyl-2H-thieno[2,3-e]1,2-thiazine-3-carboxylate 1,1-Dioxide; Tenoxicam Imp. B (EP); Tenoxicam Impurity B
• BB 0260983
• AKOS000321236
• SY085606
• 4-Hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda*6*-thieno[2,3-e][1,2]thiazine-3-carbxylic acid methyl e
• Methyl 4-Hydroxy-2-methyl-2H-thieno[2,3-e]1,2-thiazine-3-carboxylate 1,1-Dioxide
• OKNMAOBDSCJUDO-UHFFFAOYSA-N
• DTXSID70975211
• 3-carbomethoxy-4-hydroxy-2-methyl-2H-thieno[2,3-e]-1,2-thiazine1,1-dioxide
• methyl 4-hydroxy-2-methyl-1,1-dioxo-2H-1lambda6-thieno[2,3-e][1,2]thiazine-3-carboxylate
• METHYL 2-METHYL-4-HYDROXY-2H-THICN0[2,3-E]-1,2-THIAZINE-3-CARBOXYLATE-1,1-DIOXIDE
• C9H9NO5S2
• BCP12612
• methyl 4-hydroxy-2-methyl-1,1-dioxothieno[2,3-e]thiazine-3-carboxylate
• 3-carbomethoxy-4-hydroxy-2-methyl-thieno[2,3-e]-1,2-thiazine 1,1-dioxide
• SCHEMBL10853216
• D95101
• Methyl 4-Hydroxy-2-methyl-2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic Acid 1,1-Dioxide Ester
• 4-hydroxy-3-methoxycarbonyl-2-methyl-2H-thieno[2,3-e]-1,2-thiazine1,1-dioxide
• Methyl 4-hydroxy-2-methyl-1,1-dioxo-thieno[2,3-e]thiazine-3-carboxylate
• AC-8136
• Methyl-2-methyl-4-hydroxy-2H-thieno[2,3-E]-1,2-thiazine-3-carboxylate-1,1-dioxide
• STK501440
• Methyl 4-hydroxy-2-methyl-2H-thieno[2,3-e][1,2]-thiazine-3-carboxylate1,1-dioxide
• ALBB-008914
• BBL012497
• METHYL 4-HYDROXY-2-METHYL-1,1-DIOXO-1??-THIENO[2,3-E][1,2]THIAZINE-3-CARBOXYLATE
• DB-076749
• Methyl 4-Hydroxy-2-methyl-2H-Thieno2,3-e-1,2-thiazine-3-carboxylic Acid 1,1-Dioxide Ester

• MDL： MFCD08460400
• Inchi： 1S/C9H9NO5S2/c1-10-6(9(12)15-2)7(11)8-5(3-4-16-8)17(10,13)14/h3-4,11H,1-2H3
• InChI Key： OKNMAOBDSCJUDO-UHFFFAOYSA-N
• SMILES： S1(C2C=CSC=2C(=C(C(=O)OC)N1C)O)(=O)=O

Computed Properties

• Exact Mass: 274.99200
• Monoisotopic Mass: 274.99221473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 196-198°C
• Boiling Point: 453.5±55.0 °C at 760 mmHg
• Flash Point: 228.1±31.5 °C
• Refractive Index: 1.657
• PSA: 120.53000
• LogP: 1.80050
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Methyl 4-Hydroxy-2-methyl-2H-Thieno2,3-e-1,2-thiazine-3-carboxylic Acid 1,1-Dioxide Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature